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Compound of Interest

Compound Name: Cobalt sulfate heptahydrate

Cat. No.: B160239

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of cobalt sulfate
heptahydrate as a soil additive in agriculture. The document outlines the critical role of cobalt
in plant nutrition, particularly in nitrogen fixation, and provides detailed experimental protocols
for its application and analysis.

Introduction

Cobalt (Co) is a beneficial micronutrient for plants, playing a vital role in various metabolic
processes.[1] While not considered essential for all higher plants, it is crucial for nitrogen-fixing
microorganisms, making it indirectly essential for leguminous plants.[1][2] Cobalt sulfate
heptahydrate (CoSOa4-7H20) is a common and soluble source of cobalt used in agricultural
applications to address cobalt deficiencies in soil.[2][3]

Proper application of cobalt sulfate can enhance nitrogen fixation, leading to improved crop
growth, yield, and nutritional quality.[1][4] However, it is crucial to manage application rates
carefully, as excessive cobalt concentrations can be toxic to plants.[5]

Data Presentation

The following tables summarize quantitative data from various studies on the effects of cobalt
sulfate application on different crops.
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Table 1: Effect of Cobalt Application on Faba Bean (Vicia faba L.)

Cobalt ] Number of )
L Plant Height Number of Seed Yield (
Application Branches/plan
(cm) Pods/plant glplant)
Rate (ppm) t
0 (Control) 75.3 3.7 15.2 284
5 82.1 4.1 18.5 32.7
10 88.6 4.8 21.3 38.1
15 92.4 5.2 24.6 42.5
20 95.8 5.9 28.9 48.3

Source: Adapted from data presented in a study by Hala, Kandil (2007) on sandy loam soil.[1]

Table 2: Influence of Cobalt Application Methods on Chickpea (Cicer arietinum L.) Yield and

Nutrient Uptake
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Grain Stover Co
Treatmen . . N Uptake P Uptake K Uptake
¢ Yield Yield (kglha) (kglha) (kglha) Uptake

a a a

(@ha)  (aha) J J ? (glha)
Control

22.09 34.51 58.45 8.14 23.13 1.38
(absolute)
Seed
priming 1.0  26.67 41.23 89.54 12.56 33.85 4.33
ppm
Seed
treatment 1  26.98 42.08 91.33 13.00 34.76 1.69
g/kg seed
Soil
application 27.65 43.12 97.22 16.99 40.28 5.12
50 g/ha
Foliar
application  25.43 39.87 85.34 11.56 31.23 3.87

0.01%

Source: Adapted from a field experiment on chickpea.[6][7]

Signaling Pathways and Logical Relationships
Cobalt's Role in Symbiotic Nitrogen Fixation

Cobalt is an essential component of coenzyme B12 (cobalamin), which is synthesized by

rhizobia bacteria.[2] This coenzyme is a cofactor for the enzyme nitrogenase, which catalyzes

the conversion of atmospheric nitrogen (N2) to ammonia (NHs), a form usable by the plant.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b160239?utm_src=pdf-custom-synthesis
https://www.ijcmas.com/special/7/Asisan%20Minz,%20et%20al.pdf
https://blog.nutri-tech.com.au/holistic-plant-nutrition-considering-cobalt/
https://www.nbinno.com/article/trace-element/cobalt-sulphate-agriculture-enhancing-crop-yields-soil-health-kb
https://www.researchgate.net/publication/300337681_Stimulation_of_nodulation_nitrogen_fixation_and_plant_growth_of_faba_bean_by_cobalt_and_copper_additions
https://pdfs.semanticscholar.org/ca62/f33b005827a0d69aea1e6f0f3a3700c0b919.pdf
https://arccjournals.com/journal/legume-research-an-international-journal/LR-4223
https://arccjournals.com/journal/legume-research-an-international-journal/LR-4223
https://arccjournals.com/journal/legume-research-an-international-journal/LR-4222
https://arccjournals.com/journal/legume-research-an-international-journal/LR-4222
https://www.benchchem.com/product/b160239#cobalt-sulfate-heptahydrate-as-an-additive-in-soil-for-agriculture
https://www.benchchem.com/product/b160239#cobalt-sulfate-heptahydrate-as-an-additive-in-soil-for-agriculture
https://www.benchchem.com/product/b160239#cobalt-sulfate-heptahydrate-as-an-additive-in-soil-for-agriculture
https://www.benchchem.com/product/b160239#cobalt-sulfate-heptahydrate-as-an-additive-in-soil-for-agriculture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b160239?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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